Cas no 1267089-68-8 (3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1267089-68-8
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 6086847
• PubChem ID: 20778913
• Update Time: 2025-05-20

3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1267089-68-8
• EN300-1963734

• Inchi： 1S/C12H13ClO2/c1-12(2)9(10(12)11(14)15)7-4-3-5-8(13)6-7/h3-6,9-10H,1-2H3,(H,14,15)
• InChI Key： BPQATEPQCCWLDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 224.0604073g/mol
• Monoisotopic Mass: 224.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(3-Chlorophenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 1267089-68-8, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in organic chemistry due to their strained ring systems and potential applications in drug design and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The presence of the cyclopropane ring in this molecule introduces significant strain, which can be harnessed to design bioactive molecules with enhanced pharmacokinetic properties. The substitution pattern of this compound, featuring a 3-chlorophenyl group and two methyl groups on the cyclopropane ring, further modulates its electronic and steric properties, making it a valuable substrate for various chemical transformations.

The synthesis of 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves multi-step processes that include cyclopropanation reactions. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate the formation of the strained cyclopropane ring. This approach not only enhances the yield but also ensures high purity, which is critical for downstream applications.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. The carboxylic acid functionality present in this molecule can be readily modified to generate bioisosteres or conjugates with improved bioavailability. For instance, researchers have explored its potential as a building block for designing inhibitors targeting specific enzymes involved in disease pathways.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. The combination of a rigid cyclopropane core with electron-withdrawing groups like the chlorophenyl moiety can lead to materials with tailored electronic properties. Recent studies have investigated its use in constructing advanced polymers and hybrid materials with applications in electronics and energy storage.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies have shown that under specific conditions, this compound undergoes hydrolytic cleavage, leading to less complex byproducts. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion, 3-(3-chlorophenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable addition to the arsenal of organic compounds used in modern chemistry.